Cas no 3331-46-2 (9,10-Dihydrobenzoapyren-7(8H)-one)

9,10-Dihydrobenzoapyren-7(8H)-one Properties

Names and Identifiers

• 9,10-Dihydro-8H-benzo[def]chrysen-7-one
• 9,10-dihydrobenzo(A)pyren-7(8H)-one
• 9,10-Dihydrobenzo(a)pyrene-7(8H)-one
• DihydrobenzoapyreneHone
• 9,10-Dihydrobenzo[a]Pyrene-7(8H)-One
• 9,10-dihydro-8H-benzo[a]pyren-7-one
• 9,10-Dihydrobenzo[a]pyren-7(8H)-one
• 7,8,9,10-tetrahydrobenzo<a>pyren-7-one
• 7-oxo-7,8,9,10-tetrahydro-BaP
• 9,10-dihydrobenzo<a>pyrene
• Q27263402
• A5944
• J-019140
• 7-Oxo-7,8,9,10-tetrahydrobenzo(a)pyrene
• EINECS 222-055-1
• 7-Oxo-7,9,10-tetrahydrobenzo[a]pyrene
• NSC-30830
• AS-37644
• 9,10-dihydrobenzo[a]pyrene-7[8h]-one
• DTXCID6029127
• NSC 30830
• CAS-3331-46-2
• MFCD00003601
• 61Z04YQ9CJ
• AKOS015899524
• 9,10-dihydrobenzo[a]pyren-7(8h)one
• 9,10-Dihydrobenzo[def]chrysen-7(8H)-one #
• FT-0630208
• UNII-61Z04YQ9CJ
• DTXSID1049271
• Benzo[a]pyren-7(8H)-one, 9,10-dihydro-
• 9 pound not10-Dihydro-8H-benzo[def]chrysen-7-one
• 7-Oxo-7,8,9,10-tetrahydrobenzo[a]pyrene
• Benzo[a]pyren-7(8H)-one,10-dihydro-
• ?9,10-Dihydro-8H-benzo[def]chrysen-7-one
• NS00029457
• 9,10-Dihydrobenzo[a]pyrene-7(8H)-one, 97%
• Benzo(a)pyren-7(8H)-one, 9,10-dihydro-
• 3331-46-2
• 9,10-Dihydrobenzo[pqr]tetraphen-7(8H)-one
• CS-0171498
• SCHEMBL531158
• AIGDHFJPKNZUOR-UHFFFAOYSA-N
• NSC30830
• NCGC00260459-01
• Tox21_202913
• CHEMBL3183759
• 7-Oxo-7,8,9,10-tetrahydrobenzo[a]pyrene; NSC 3083
• Benzo(a)pyren-7(8H)-one, 9,10-dihydro-(8CI)(9CI)
• DB-068803
• Benzo(a)pyren-7(8H)-one, 9,10-dihydro-(8CI)
• +Expand

• MDL： MFCD00003601
• InChIKey： AIGDHFJPKNZUOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O/c21-18-6-2-5-15-16-10-9-13-4-1-3-12-7-8-14(11-17(15)18)20(16)19(12)13/h1,3-4,7-11H,2,5-6H2
• SMILES： C1=CC2=C3C(=C1)C=CC4=C5CCCC(=O)C5=CC(=C43)C=C2
• BRN： 1985273

Computed Properties

• Exact Mass: 270.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 270.104465
• Heavy Atom Count: 21
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 5.10300
• PSA: 17.07000
• Refractive Index: 1.6700 (estimate)
• Boiling Point: 373.44°C (rough estimate)
• Melting Point: 172-175 °C (lit.)
• Flash Point: 220.6°C
• Color/Form: Yellow to Brown Solid
• Solubility: Insoluble
• Density: 1.0717 (rough estimate)

9,10-Dihydrobenzoapyren-7(8H)-one Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

9,10-Dihydrobenzoapyren-7(8H)-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%